molecular formula C5H7N3O4S B8490292 1-methanesulfonylmethyl-3-nitro-1H-pyrazole

1-methanesulfonylmethyl-3-nitro-1H-pyrazole

Cat. No.: B8490292
M. Wt: 205.19 g/mol
InChI Key: OEWQUMMIBIAFDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-methanesulfonylmethyl-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C5H7N3O4S and its molecular weight is 205.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H7N3O4S

Molecular Weight

205.19 g/mol

IUPAC Name

1-(methylsulfonylmethyl)-3-nitropyrazole

InChI

InChI=1S/C5H7N3O4S/c1-13(11,12)4-7-3-2-5(6-7)8(9)10/h2-3H,4H2,1H3

InChI Key

OEWQUMMIBIAFDZ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)CN1C=CC(=N1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Oxone (2.05 g, 3.36 mmol) was added to a mixture of 1-methylsulfanylmethyl-3-nitro-1H-pyrazole (194 mg, 1.12 mmol) in methanol (10 mL) and deionized water (100 μL) was allowed to proceed for 16 h with vigorous stirring. The solvent was removed in vacuo and the crude material was purified by ISCO flash column chromatography (Teledyne Isco RediSep Flash Column 10 g; 0% ethyl acetate/hexanes to 50% ethyl acetate/hexanes) afforded 1-methanesulfonylmethyl-3-nitro-1H-pyrazole as a white solid (184 mg, 80%).
Name
Quantity
2.05 g
Type
reactant
Reaction Step One
Quantity
194 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
100 μL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.